1-(6-methylpyridazin-3-yl)-N-[4-(trifluoromethyl)phenyl]piperidine-3-carboxamide

• IUPAC Name: 1-(6-methylpyridazin-3-yl)-N-[4-(trifluoromethyl)phenyl]piperidine-3-carboxamide
• InChI: InChI=1S/C18H19F3N4O/c1-12-4-9-16(24-23-12)25-10-2-3-13(11-25)17(26)22-15-7-5-14(6-8-15)18(19,20)21/h4-9,13H,2-3,10-11H2,1H3,(H,22,26)
• InChI Key: PSHCHDYYKXDNKH-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN=C(C=C1)N2CCCC(C2)C(=O)NC3=CC=C(C=C3)C(F)(F)F
• Molecular Formula: C18H19F3N4O
• Molecular Weight: 364.4 g/mol

Description

1-(6-Methylpyridazin-3-yl)-N-[4-(trifluoromethyl)phenyl]piperidine-3-carboxamide, also known as 1-MTPPC, is a novel small-molecule compound with a wide range of potential applications in scientific research. This compound is of particular interest for its ability to interact with a variety of different proteins and its potential to be used as a therapeutic agent. In We will also discuss the advantages and limitations of using 1-MTPPC in laboratory experiments, and provide a list of possible future directions for this compound.

Scientific Research Applications

1-(6-methylpyridazin-3-yl)-N-[4-(trifluoromethyl)phenyl]piperidine-3-carboxamide has been used in a variety of scientific research applications. It has been used as a tool to study the structure and function of proteins, and has been used to study the interaction of proteins with their ligands. It has also been used to study the role of small molecules in modulating the activity of enzymes and other proteins.

Mechanism of Action

1-(6-methylpyridazin-3-yl)-N-[4-(trifluoromethyl)phenyl]piperidine-3-carboxamide is a small molecule that binds to proteins and modulates their activity. It has been shown to bind to the active site of a number of proteins, including enzymes, and to modulate their activity. It has also been shown to interact with other proteins, such as receptor proteins, and to modulate their activity.
Biochemical and Physiological Effects
1-(6-methylpyridazin-3-yl)-N-[4-(trifluoromethyl)phenyl]piperidine-3-carboxamide has been shown to have a number of biochemical and physiological effects. It has been shown to modulate the activity of enzymes, to modulate the activity of receptor proteins, and to modulate the activity of other proteins. It has also been shown to modulate the activity of signaling pathways, to modulate the activity of transcription factors, and to modulate the activity of protein kinases.

Advantages and Limitations for Lab Experiments

The use of 1-(6-methylpyridazin-3-yl)-N-[4-(trifluoromethyl)phenyl]piperidine-3-carboxamide in laboratory experiments has a number of advantages and limitations. One advantage is that it is a small molecule, making it easy to handle and manipulate in the laboratory. Additionally, it is a relatively stable compound, making it easier to store and use in experiments. A limitation of using 1-(6-methylpyridazin-3-yl)-N-[4-(trifluoromethyl)phenyl]piperidine-3-carboxamide in laboratory experiments is that it is not very soluble in water, making it difficult to use in aqueous solutions.

Future Directions

1-(6-methylpyridazin-3-yl)-N-[4-(trifluoromethyl)phenyl]piperidine-3-carboxamide has a wide range of potential applications in scientific research. Possible future directions for this compound include further studies on its mechanism of action, its biochemical and physiological effects, and its potential therapeutic applications. Additionally, further studies could be conducted on its potential use in drug discovery, as well as its potential use as a biomarker for disease diagnosis and prognosis. Finally, further studies could be conducted on its potential use as a tool for understanding the structure and function of proteins.

Synthesis Methods

1-(6-methylpyridazin-3-yl)-N-[4-(trifluoromethyl)phenyl]piperidine-3-carboxamide can be synthesized using a two-step process. The first step involves the condensation of 6-methylpyridazin-3-yl chloride with 4-(trifluoromethyl)phenylpiperidine-3-carboxylic acid in the presence of a base to form 1-(6-methylpyridazin-3-yl)-N-[4-(trifluoromethyl)phenyl]piperidine-3-carboxamide. The second step involves the purification of the compound via column chromatography.